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For Researchers, Scientists, and Drug Development Professionals

Abstract
N-nitroso-clozapine is a nitrosamine impurity that can be present in clozapine, an atypical

antipsychotic medication. Nitrosamines are a class of compounds of significant concern due to

their potential carcinogenic properties. This technical guide provides a comprehensive overview

of the toxicological profile of N-nitroso-clozapine, drawing from regulatory guidance, data on

structurally related nitrosamines, and the known toxicology of clozapine's reactive metabolites.

Due to a lack of direct toxicological studies on N-nitroso-clozapine, this profile is largely based

on inferred mechanisms and data from related compounds. This document is intended to serve

as a resource for researchers, scientists, and drug development professionals involved in the

safety assessment of pharmaceuticals.

Chemical Identity and Regulatory Landscape
N-nitroso-clozapine is a derivative of clozapine formed by the nitrosation of the secondary

amine group in the clozapine molecule.[1] Its presence in the final drug product is strictly

controlled by regulatory agencies worldwide.
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Table 1: Chemical and Regulatory Information for N-Nitroso-Clozapine

Parameter Value Reference

IUPAC Name

8-chloro-11-(4-

nitrosopiperazin-1-yl)-5H-

dibenzo[b,e][1][2]diazepine

[3]

CAS Number 156632-03-0 [4]

Molecular Formula C₁₇H₁₆ClN₅O [1]

Molecular Weight 341.80 g/mol [1]

Synonyms

N-Nitroso N-Desmethyl

Clozapine, N-nitroso-clozapine

EP Impurity C

[1][3]

FDA Recommended

Acceptable Intake (AI) Limit
1500 ng/day [2][5]

EMA Recommended

Acceptable Intake (AI) Limit
400 ng/day [6]

HSA Recommended

Acceptable Intake (AI) Limit
400 ng/day (for EP Impurity C) [7]

Toxicological Data
Direct quantitative toxicological data for N-nitroso-clozapine, such as LD50 (median lethal

dose) or NOAEL (No-Observed-Adverse-Effect Level), are not readily available in the public

domain. A material safety data sheet for a related impurity indicates no available data for acute

toxicity, carcinogenicity, or mutagenicity.[8] The primary quantitative toxicological information

comes from the acceptable intake limits established by regulatory bodies, which are derived

from carcinogenic potency categorization approaches for nitrosamines.[2]

Table 2: Summary of Available Toxicological Endpoints for N-Nitroso-Clozapine
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Toxicological Endpoint Result/Data Notes

Acute Oral Toxicity (LD50) No data available

Inferred to be of concern

based on the nitrosamine

class.

Genotoxicity (Ames Test) No direct data available

Nitrosamines as a class are

often mutagenic in the Ames

test, typically requiring

metabolic activation.[9]

Genotoxicity (In Vitro

Micronucleus)
No direct data available

A standard assay for detecting

clastogenicity.

Carcinogenicity No direct data available

Classified as a potential

carcinogen based on its

chemical structure as a

nitrosamine.

Postulated Mechanisms of Toxicity
The toxicological effects of N-nitroso-clozapine are believed to be mediated through two

primary pathways, extrapolated from the known mechanisms of nitrosamine carcinogenicity

and clozapine-induced toxicity.

Genotoxicity via DNA Adduct Formation
Similar to other nitrosamines, N-nitroso-clozapine is likely to undergo metabolic activation by

cytochrome P450 (CYP) enzymes in the liver. This bioactivation is hypothesized to generate a

reactive electrophilic species, a diazonium ion, which can then covalently bind to cellular

macromolecules, including DNA. The formation of DNA adducts can lead to mutations during

DNA replication, initiating the process of carcinogenesis.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b16350496/docs?utm_src=pdf-body-img#n-nitroso-clozapine-a-comprehensive-toxicological-profile
https://www.benchchem.com/product/b16350496?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ema.europa.eu/en/ich-m7-assessment-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit-potential-carcinogenic-risk-scientific-guideline
https://www.ema.europa.eu/en/ich-m7-assessment-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit-potential-carcinogenic-risk-scientific-guideline
https://www.ema.europa.eu/en/ich-m7-assessment-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit-potential-carcinogenic-risk-scientific-guideline
https://database.ich.org/sites/default/files/ICH_M7(R2)_Guideline_Step4_2023_0216_0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12395388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12395388/
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-m7r2-guideline-assessment-and-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit-potential-carcinogenic-risk-step-5_en.pdf
https://www.researchgate.net/profile/David-Snodin/publication/316598298_ICH_guideline_M7_on_mutagenic_impurities_in_pharmaceuticals/links/5f58d225a6fdcc9879d8eb8c/ICH-guideline-M7-on-mutagenic-impurities-in-pharmaceuticals.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12477663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12477663/
https://pubmed.ncbi.nlm.nih.gov/20846519/
https://pubmed.ncbi.nlm.nih.gov/20846519/
https://pubmed.ncbi.nlm.nih.gov/20846519/
https://www.semanticscholar.org/paper/Carcinogenicity-and-mutagenicity-of-N-nitroso-Lijinsky/2dc9f3164bfe5ffb90887dde39b45091a4d402bc
https://www.semanticscholar.org/paper/Carcinogenicity-and-mutagenicity-of-N-nitroso-Lijinsky/2dc9f3164bfe5ffb90887dde39b45091a4d402bc
https://www.researchgate.net/publication/370881036_Revisiting_the_mutagenicity_and_genotoxicity_of_N-nitroso_propranolol_in_bacterial_and_human_in_vitro_assays
https://www.benchchem.com/product/b16350496/docs#n-nitroso-clozapine-a-comprehensive-toxicological-profile
https://www.benchchem.com/product/b16350496/docs#n-nitroso-clozapine-a-comprehensive-toxicological-profile
https://www.benchchem.com/product/b16350496/docs#n-nitroso-clozapine-a-comprehensive-toxicological-profile
https://www.benchchem.com/product/b16350496/docs#n-nitroso-clozapine-a-comprehensive-toxicological-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16350496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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